Cas no 74568-07-3 (Calix4arene)

Calix4arene structure
Calix4arene structure
Product Name:Calix4arene
CAS No:74568-07-3
MF:C28H24O4
MW:424.487768173218
MDL:MFCD00233673
CID:59608
PubChem ID:87566456
Update Time:2025-04-18

Calix4arene Chemical and Physical Properties

Names and Identifiers

    • Calix[4]arene
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
    • Tetrahydroxycalix[4]arene
    • 25,26,27,28-Tetrahydroxycalix[4]arene
    • Calix[4]arene-25,26,27,28-tetrol
    • Calix[4]arenetetrol
    • Tetrahydroxycalix[4]arene (contains ca. 8% Chloroform)
    • Calix(4)arene
    • YPNHVQZZPXPQOS-UHFFFAOYSA-N
    • Calix[4]arene, 98%
    • C28H24O4
    • Oprea1_618032
    • BCP20512
    • BBL103831
    • STL557641
    • SBB059363
    • ST023761
    • 25,26,27,28-Tetrahydrox
    • pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3(28),4,6,9(27),10,12,15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
    • 248590-47-8
    • F20552
    • EN300-6743592
    • AKOS003615622
    • DTXSID20340197
    • J-700384
    • W-203703
    • AMY2473
    • 74568-07-3
    • 1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
    • SY048261
    • F1170-0226
    • FT-0623424
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, stereoisomer
    • pentacyclo[19.3.1.1^{3,7}.1^{9,13}.1^{15,19}]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol
    • CALIX(4)ARENE95
    • Calix[4]arene-25,26,27,28-tetrol, 95%
    • Calix[4]arene, (contains ca. 8 Percent Chloroform)
    • 123123-29-5
    • CS-0197405
    • 25,26,27,28-Tetrahydroxycalix[4]aren
    • Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaen
    • LS-15229
    • pentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
    • Calix[4]arene (contains ca. 8% Chloroform)
    • NS00037631
    • MFCD00233673
    • Calix[4]arene-25,26,27,28-tetrol, purum, >=97.0% (HPLC)
    • cone-1,3,5,7(1,3)-Tetrabenzenacyclooctaphane-12,32,52,72-tetraol
    • SCHEMBL1471552
    • PENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15(26),16,18,21,23-DODECAENE-25,26,27,28-TETROL
    • PENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-DODECAENE-25,26,27,28-TETROL
    • 25,26,27,28-Tetrahydroxycalix(4)arene
    • pentacyclo[19.3.1.1~3,7~.1~9,13~.1~15,19~]octacosa-1(25),3(28),4,6,9(27),10,12,15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
    • Calix4arene
    • MDL: MFCD00233673
    • Inchi: 1S/C28H24O4/c29-25-17-5-1-6-18(25)14-20-8-3-10-22(27(20)31)16-24-12-4-11-23(28(24)32)15-21-9-2-7-19(13-17)26(21)30/h1-12,29-32H,13-16H2
    • InChI Key: YPNHVQZZPXPQOS-UHFFFAOYSA-N
    • SMILES: OC1=C2C=CC=C1CC1C=CC=C(C=1O)CC1C=CC=C(C=1O)CC1C=CC=C(C=1O)C2

Computed Properties

  • Exact Mass: 424.16700
  • Monoisotopic Mass: 424.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.3
  • Topological Polar Surface Area: 80.9

Experimental Properties

  • Color/Form: White powder
  • Density: 1.1077 (rough estimate)
  • Melting Point: 315-318 ºC
  • Boiling Point: 500.52°C (rough estimate)
  • Flash Point: 264.9±24.7 °C
  • Refractive Index: 1.6400 (estimate)
  • Solubility: Soluble in chloroform.
  • PSA: 80.92000
  • LogP: 5.18560
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Calix4arene Security Information

Calix4arene Pricemore >>

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